![molecular formula C14H20N2O3S B2511724 N-(1-hydroxy-2-methylpropan-2-yl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide CAS No. 2034237-31-3](/img/structure/B2511724.png)
N-(1-hydroxy-2-methylpropan-2-yl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide
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Description
N-(1-hydroxy-2-methylpropan-2-yl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide, also known as THPN, is a synthetic compound that has been extensively studied for its potential therapeutic applications. THPN is a derivative of nicotinamide, which is a form of vitamin B3.
Scientific Research Applications
Corrosion Inhibition
Nicotinamide derivatives have been identified as effective corrosion inhibitors for metals in acidic environments. A study by Chakravarthy et al. (2014) elaborated on the corrosion inhibition effect and adsorption behavior of several nicotinamide derivatives on mild steel in hydrochloric acid solution, highlighting their potential in industrial applications to protect metals from corrosion (Chakravarthy, Mohana, & Pradeep Kumar, 2014).
Enzymatic Assays and Biochemical Properties
Nicotinamide is a common additive in assays for studying oxidative metabolism, as demonstrated by Schenkman, Ball, & Estabrook (1967), who explored its role and effects in assays for microsomal mixed-function oxidase activity. This research underscores nicotinamide's utility in biochemical studies, particularly those concerning enzymatic functions and metabolic pathways (Schenkman, Ball, & Estabrook, 1967).
Fluorescence Studies
The creation of fluorescent analogs of nicotinamide adenine dinucleotide (NAD) for use in biochemical assays was explored by Barrio, Secrist, & Leonard (1972). Such analogs allow for the study of enzymatic activities and coenzyme interactions in a variety of biological processes, providing tools for research in enzymology and molecular biology (Barrio, Secrist, & Leonard, 1972).
Metabolic Pathway Regulation
Research by Ulanovskaya, Zuhl, & Cravatt (2013) presented nicotinamide N-methyltransferase (NNMT) as a key player in metabolic pathways, particularly in cancer biology. NNMT's role in regulating the methylation potential of cells and its implications for cancer's metabolic and epigenetic landscape highlight the complex interplay between nicotinamide metabolism and disease progression (Ulanovskaya, Zuhl, & Cravatt, 2013).
Properties
IUPAC Name |
N-(1-hydroxy-2-methylpropan-2-yl)-6-(thiolan-3-yloxy)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O3S/c1-14(2,9-17)16-13(18)10-3-4-12(15-7-10)19-11-5-6-20-8-11/h3-4,7,11,17H,5-6,8-9H2,1-2H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASTMUNPXJFKDBG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CO)NC(=O)C1=CN=C(C=C1)OC2CCSC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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